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Compound of Interest

Compound Name: Eichlerialactone

Cat. No.: B1151833

Eichlerialactone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword: Addressing a Common Misconception

Preliminary research into eichlerialactone often presents a misleading association with the
fungal genus Eichleria. This technical guide clarifies that, based on current scientific literature,
eichlerialactone is a natural product isolated from flowering plants of the Meliaceae family,
specifically from the genera Dysoxylum and Aglaia. To date, there is no credible scientific
evidence to support its origin from any Eichleria species. This document will proceed with a
detailed overview of eichlerialactone based on its confirmed botanical sources.

Executive Summary

Eichlerialactone is a dammarane-type triterpenoid that has been isolated from plant species
such as Aglaia erythrosperma, Dysoxylum gotadhora, and Aglaia lawii[1]. This guide provides a
comprehensive overview of the discovery, chemical properties, and biological activities of
eichlerialactone. It includes detailed (where available in public documents) experimental
protocols for its isolation and characterization, alongside a summary of its known biological
activities, to serve as a valuable resource for researchers in natural product chemistry and drug
discovery.
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Physicochemical Properties

The fundamental physicochemical properties of eichlerialactone are summarized below. This

data is essential for its identification, characterization, and handling in a laboratory setting.

Property

Value

Source

Molecular Formula

C27H4204

PubChem

Molecular Weight

430.6 g/mol

PubChem

IUPAC Name

3-
[(3S,3aR,5aR,6S,7S,9aR,9bR)
-6,9a,9b-trimethyl-3-[(2S)-2-
methyl-5-oxooxolan-2-yl]-7-
prop-1-en-2-yl-
1,2,3,3a3,4,5,54,7,8,9-
decahydrocyclopenta[a]naphth

alen-6-yl]propanoic acid

PubChem

CAS Number

2202-01-9

PubChem

Isolation and Structure Elucidation
General Isolation Protocol from Aglaia erythrosperma

The following is a generalized protocol for the isolation of eichlerialactone from the fruits and

leaves of Aglaia erythrosperma, based on the abstract by Phongmaykin et al. (2011) and

standard phytochemical techniques. For precise details, consulting the full scientific paper is

recommended.

Diagram of the General Isolation Workflow:

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried and powdered fruits and leaves of Aglaia erythrosperma

:

Maceration with organic solvent (e.g., methanol or ethanol)

:

Filtration to remove solid plant material

:

Concentration of the filtrate under reduced pressure to yield a crude extract

l

Solvent-solvent partitioning (e.g., with n-hexane, ethyl acetate, and water)

l

Column chromatography of the active fraction (e.g., ethyl acetate fraction) over silica ge

l

Further purification by preparative HPLC or recrystallization

l

Pure Eichlerialactone

Click to download full resolution via product page

Caption: General workflow for the isolation of eichlerialactone.

Structure Elucidation Methodologies
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The structure of eichlerialactone was elucidated using a combination of modern spectroscopic

techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for determining the carbon skeleton and the relative

stereochemistry of the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as carbonyls and hydroxyls.

Table of Spectroscopic Data (Conceptual):

Technique

Key Observations

1H NMR

Signals corresponding to methyl groups, olefinic
protons, and protons adjacent to carbonyl and

ether functionalities.

13C NMR

Resonances for carbonyl carbons (lactone and
carboxylic acid), olefinic carbons, and a
characteristic number of sp3 carbons. A 13C

NMR spectrum is available on PubChem[2].

HRMS

Provides the exact mass, confirming the

molecular formula of C27H420a4.

Absorption bands indicating the presence of a y-
lactone, a carboxylic acid, and a carbon-carbon
double bond.

Biological Activity

Eichlerialactone has been evaluated for its antimycobacterial and cytotoxic activities.

Antimycobacterial Activity
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Eichlerialactone has shown inhibitory activity against Mycobacterium tuberculosis H37Ra[1]

3].

Assay Organism Result (MIC) Reference
Microplate Alamar Mycobacterium Phongmaykin et al.,
] 25-50 pg/mL
Blue Assay tuberculosis H37Ra 2011[1][3]
Cytotoxic Activity

The cytotoxic potential of eichlerialactone has been investigated against several human
cancer cell lines[1][3].

Cell Line Cancer Type Result (ICso) Reference

Small Cell Lung Phongmaykin et al.,
NCI-H187 25-50 pg/mL

Cancer 2011[1][3]

Epidermoid ] ] Phongmaykin et al.,
KB ) >50 pg/mL (inactive)

Carcinoma 2011[1][3]

Phongmaykin et al.,

BC Breast Cancer >50 pg/mL (inactive)
2011[1][3]

Experimental Protocols (Generalized)

The following are generalized protocols for the biological evaluation of natural products like
eichlerialactone. For specific experimental details, the primary literature should be consulted.

Antimycobacterial Susceptibility Testing (Microplate
Alamar Blue Assay)

This assay is a common method for determining the minimum inhibitory concentration (MIC) of
a compound against Mycobacterium tuberculosis.

Diagram of the Antimycobacterial Assay Workflow:
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Prepare serial dilutions of Eichlerialactone in a 96-well plate

\ 4

Inoculate with a standardized culture of Mycobacterium tuberculosis H37Ra|

\ 4

Incubate the plate under appropriate conditions

\ 4

Add Alamar Blue reagent to each well

\ 4

Re-incubate for color development

\ 4

Read the results visually or with a plate reader (color change from blue to pink indicates bacterial growth

:

Determine the MIC as the lowest concentration that inhibits color change

Click to download full resolution via product page

Caption: Workflow for the Microplate Alamar Blue Assay.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Diagram of the MTT Assay Workflow:
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Seed cancer cells in a 96-well plate and allow to adhere

'

Add serial dilutions of Eichlerialactone to the wells

'

Incubate for a specified period (e.g., 48-72 hours)

'

Add MTT solution to each well and incubate

'

Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals

'

Read the absorbance at a specific wavelength (e.g., 570 nm)

l

Calculate the ICso value from the dose-response curve

Click to download full resolution via product page

Caption: Workflow for the MTT cytotoxicity assay.

Signaling Pathways and Mechanism of Action
(Hypothetical)

The precise mechanism of action for eichlerialactone's antimycobacterial and cytotoxic effects
has not been elucidated. However, many triterpenoids exert their effects through various
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signaling pathways. Below is a hypothetical representation of potential pathways that could be

investigated.

Diagram of Potential Signaling Pathways:

Potential Cellular Targets

b Protein Synthesis

Downstream Effects

Mitochondrial Function —| ROS Production

Eichlerialactone | | Apoptosis

DNA Replication/Repair —®| Cell Cycle Arrest

—— | Cell Membrane Integrity

Click to download full resolution via product page

Caption: Hypothetical signaling pathways for eichlerialactone’s bioactivity.

Conclusion and Future Directions

Eichlerialactone, a dammarane triterpenoid from Aglaia and Dysoxylum species,
demonstrates moderate antimycobacterial and selective cytotoxic activities. The incorrect
attribution of its origin to Eichleria species highlights the importance of verifying primary
sources in natural product research. Future research should focus on:

o Total Synthesis: To provide a sustainable supply for further biological evaluation.

o Mechanism of Action Studies: To elucidate the specific molecular targets and signaling

pathways involved in its bioactivity.
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e Analogue Synthesis: To explore structure-activity relationships and potentially develop more
potent and selective derivatives.

 In Vivo Studies: To evaluate its efficacy and safety in animal models.

This technical guide serves as a foundational document for researchers interested in the
further exploration and development of eichlerialactone as a potential therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1151833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

